Cas no 941980-80-9 (N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• CAS No: 941980-80-9
• MF: C₂₁H₁₉ClFN₃O₂S₂
• MW: 463.975864648819
• CID: 5753651
• PubChem ID: 16899222
• Update Time: 2025-07-09

N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• 4-Thiazoleacetamide, N-[2-(4-chlorophenyl)ethyl]-2-[[2-[(4-fluorophenyl)amino]-2-oxoethyl]thio]-
• N-(4-chlorophenethyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• AKOS024641134
• F2335-0719
• N-[2-(4-chlorophenyl)ethyl]-2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamide
• 941980-80-9
• N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

• Inchi： 1S/C21H19ClFN3O2S2/c22-15-3-1-14(2-4-15)9-10-24-19(27)11-18-12-29-21(26-18)30-13-20(28)25-17-7-5-16(23)6-8-17/h1-8,12H,9-11,13H2,(H,24,27)(H,25,28)
• InChI Key： QCGGHDNHPLGRMW-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC2=CC=C(Cl)C=C2)=O)N=C1SCC(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 463.0591251g/mol
• Monoisotopic Mass: 463.0591251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 125Ų

Additional information on N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

The compound N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS No: 941980-80-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and biological activities.

Thiazole derivatives have been a focal point in recent research due to their ability to act as scaffolds for drug design. The presence of the thiazole ring in this compound provides a platform for various functional groups to interact, making it a promising candidate for antimicrobial, anticancer, and anti-inflammatory agents. The sulfanyl group attached to the thiazole ring further enhances its reactivity and selectivity in biochemical environments.

The chlorine substituent on the phenyl group contributes to the compound's stability and lipophilicity, which are crucial properties for drug delivery systems. Similarly, the fluorine substituent on the phenylcarbamoylmethyl group plays a significant role in modulating the compound's electronic properties, thereby influencing its interaction with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a valuable addition to the arsenal of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has shown promise in agricultural chemistry as a potential pesticide or herbicide. Its ability to disrupt key biochemical pathways in pests and weeds makes it a candidate for sustainable agricultural practices.

The synthesis of N-2-(4-chlorophenyl)ethyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of this synthesis pathway.

One of the most intriguing aspects of this compound is its ability to exhibit structure-dependent activity, where minor modifications in its molecular structure can lead to significant changes in its biological activity. This property makes it an ideal candidate for further optimization studies aimed at enhancing its therapeutic potential.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the compound's binding affinity with various protein targets. These studies have revealed that the compound's thiazole ring and sulfanyl group are critical for its interaction with target proteins, underscoring their importance in drug design.

In conclusion, N-2-(4-chlorophenyl)ethyl-2-{(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-acetamide (CAS No: 941980